Cas no 914636-20-7 (4-Iodo-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-Iodo-3-(trifluoromethyl)benzoic acid
• CAS No: 914636-20-7
• MF: C₈H₄F₃IO₂
• MW: 316.015845298767
• MDL: MFCD09258947
• CID: 1029267
• PubChem ID: 26986322
• Update Time: 2024-12-09

4-Iodo-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethyl)benzoic acid
• 4-IODO-3-TRIFLUOROMETHYL-BENZOIC ACID
• AK136455
• TZAMLJCNESLFDI-UHFFFAOYSA-N
• PC9306
• 4-Iodo-3-trifluoromethylbenzoic acid
• KM3012
• FCH1391844
• SY041694
• Benzoic acid, 4-iodo-3-(trifluoromethyl)-
• AX8258023
• 4-Iodo-3-(trifluoromethyl)benzoic acid (ACI)
• SCHEMBL498304
• MFCD09258947
• N10543
• C8H4F3IO2
• 5-Carboxy-2-iodobenzotrifluoride
• PS-7066
• DB-113364
• 4-Iodo-3-(trifluoromethyl)benzoicacid
• CS-0041030
• AKOS022171820
• 914636-20-7
• DTXSID90650533

• MDL： MFCD09258947
• Inchi： 1S/C8H4F3IO2/c9-8(10,11)5-3-4(7(13)14)1-2-6(5)12/h1-3H,(H,13,14)
• InChI Key： TZAMLJCNESLFDI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(F)(F)F)C(I)=CC=1)O

Computed Properties

• Exact Mass: 315.92081g/mol
• Monoisotopic Mass: 315.92081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Experimental Properties

• Boiling Point: 311.7±42.0°C at 760 mmHg
• Sensitiveness: Light Sensitive/Air Sensitive

4-Iodo-3-(trifluoromethyl)benzoic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes